Cas no 1379803-58-3 (2-(3-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole)

• Product Name: 2-(3-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole
• CAS No: 1379803-58-3
• MF: C₁₃H₈BrF₅N₂S
• MW: 399.177038192749
• MDL: MFCD22370050
• CID: 1247681
• PubChem ID: 57408168
• Update Time: 2025-04-20

2-(3-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)-5-(pentafluoro-λ6-sulfanyl)-1H-benzimidazole
• CTK4D4628
• SureCN2221168
• Ambcb4010248
• AG-E-22929
• 2-(3-bromophenyl)-5-pentafluorosulfanyl-1H-benzoimidazole
• AKOS016015751
• (OC-6-21)-[2-(3-Bromophenyl)-1H-benzimidazol-5-yl]pentafluorosulfur
• 1379803-58-3
• 2-(3-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole
• DTXSID101161915
• [2-(3-bromophenyl)-3H-benzimidazol-5-yl]-pentafluoro-lambda6-sulfane

• MDL： MFCD22370050
• Inchi： 1S/C13H8BrF5N2S/c14-9-3-1-2-8(6-9)13-20-11-5-4-10(7-12(11)21-13)22(15,16,17,18)19/h1-7H,(H,20,21)
• InChI Key： SSVFWVJLKHCVQG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC2=CC=C(C=C2N1)S(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 397.95117g/mol
• Monoisotopic Mass: 397.95117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 29.7Ų

2-(3-Bromophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles